N1-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-N2-(pyridin-2-ylmethyl)oxalamide

• IUPAC Name: N'-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-N-(pyridin-2-ylmethyl)oxamide
• InChI: InChI=1S/C17H18N4O4S/c22-16(19-12-14-4-1-2-9-18-14)17(23)20-13-5-7-15(8-6-13)21-10-3-11-26(21,24)25/h1-2,4-9H,3,10-12H2,(H,19,22)(H,20,23)
• InChI Key: FGLUMXBLRJCINW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)C2=CC=C(C=C2)NC(=O)C(=O)NCC3=CC=CC=N3
• Molecular Formula: C17H18N4O4S
• Molecular Weight: 374.4 g/mol
• CAS No.: 1105245-98-4

Description

N1-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-N2-(pyridin-2-ylmethyl)oxalamide, commonly known as DTTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. DTTB is a potent inhibitor of protein-protein interactions and has shown promising results in various scientific studies.

Mechanism of Action

DTTB acts as a potent inhibitor of protein-protein interactions by binding to the hydrophobic pockets of the coactivator proteins, preventing their interaction with the transcription factors. This leads to the inhibition of the downstream signaling pathways, which are involved in various physiological processes.
Biochemical and Physiological Effects:
DTTB has been shown to have several biochemical and physiological effects, including the inhibition of angiogenesis, cell proliferation, and inflammation. It has also been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

DTTB has several advantages for lab experiments, including its high potency and specificity for protein-protein interactions. However, its limitations include its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on DTTB, including the development of more efficient synthesis methods, the identification of new protein-protein interactions targeted by DTTB, and the evaluation of its potential applications in the treatment of various diseases. Additionally, the development of DTTB derivatives with improved pharmacokinetic properties could lead to the development of more effective therapies.

Synthesis Methods

DTTB can be synthesized through a multi-step process involving the reaction of 2-aminobenzothiazole with pyridine-2-carboxaldehyde, followed by the reaction with oxalyl chloride and subsequent treatment with hydrazine hydrate. The final product is obtained through recrystallization from ethanol.

Scientific Research Applications

DTTB has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to inhibit the interaction between the transcription factor HIF-1α and its coactivator p300, which is a promising target for cancer therapy. DTTB has also been shown to inhibit the interaction between the transcription factor NF-κB and its coactivator CBP, which is a potential target for the treatment of inflammatory diseases.